Cas no 2171764-78-4 (4-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid)

• Product Name: 4-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid
• CAS No: 2171764-78-4
• MF: C₂₃H₂₇N₃O₅
• MW: 425.47758603096
• CID: 6178699
• PubChem ID: 165562641
• Update Time: 2025-05-28

4-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid
• 2171764-78-4
• EN300-1573735
• 4-(dimethylamino)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid

• Inchi： 1S/C23H27N3O5/c1-26(2)12-11-20(22(28)29)25-21(27)13-24-23(30)31-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,11-14H2,1-2H3,(H,24,30)(H,25,27)(H,28,29)
• InChI Key： FUQQKKFYLLEEJQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC(C(=O)O)CCN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 425.19507097g/mol
• Monoisotopic Mass: 425.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 108Ų

Additional information on 4-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid

Recent Advances in the Study of 4-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid (CAS: 2171764-78-4)

The compound 4-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid (CAS: 2171764-78-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, plays a crucial role in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in its structure makes it particularly valuable for solid-phase peptide synthesis (SPPS), a widely used technique in modern pharmaceutical research.

One of the most notable advancements in the study of this compound is its application in the development of peptide-based therapeutics. Researchers have utilized 4-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid as a key intermediate in the synthesis of peptide inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders. The dimethylamino group in the molecule enhances its solubility and bioavailability, making it an attractive candidate for drug formulation. Recent publications have highlighted its role in improving the pharmacokinetic properties of peptide drugs, thereby increasing their therapeutic efficacy.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in chemical biology. Studies have demonstrated its utility as a fluorescent probe for tracking biological processes in real-time. The Fmoc group, known for its UV absorbance and fluorescence properties, allows researchers to monitor the compound's interaction with biological targets. This has opened new avenues for understanding molecular mechanisms at the cellular level, providing insights into disease pathways and potential intervention strategies.

Recent methodological advancements have further optimized the synthesis and purification of 4-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid. Novel catalytic systems and green chemistry approaches have been employed to enhance yield and reduce environmental impact. These developments are critical for scaling up production to meet the growing demand for this compound in both academic and industrial settings. Furthermore, computational modeling studies have provided a deeper understanding of its molecular interactions, aiding in the design of more effective derivatives.

Looking ahead, the continued exploration of 4-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid holds promise for groundbreaking discoveries in drug development and chemical biology. Its multifunctional nature and versatility make it a valuable tool for researchers aiming to address complex biomedical challenges. Future research directions may include its integration into nanomedicine platforms and its use in the development of personalized therapies. As the scientific community delves deeper into its properties and applications, this compound is poised to play a pivotal role in advancing the frontiers of chemical biology and pharmaceutical sciences.